Cas no 88106-04-1 (Benzene, 2-bromo-1,3,4,5-tetranitro-)

• Product Name: Benzene, 2-bromo-1,3,4,5-tetranitro-
• CAS No: 88106-04-1
• MF: C₆HBrN₄O₈
• MW: 336.998140096664
• CID: 644831
• PubChem ID: 13213783
• Update Time: 2025-04-19

Benzene, 2-bromo-1,3,4,5-tetranitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,3,4,5-tetranitro-
• 2-bromo-1,3,4,5-tetranitrobenzene
• 88106-04-1
• DTXSID20528574

• Inchi： 1S/C6HBrN4O8/c7-4-2(8(12)13)1-3(9(14)15)5(10(16)17)6(4)11(18)19/h1H
• InChI Key： BNCKPCHTJSDNSV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.89778g/mol
• Monoisotopic Mass: 335.89778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 183Ų